(Z)-8-(furan-2-ylmethyl)-2-(3-methoxybenzylidene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-8-(furan-2-ylmethyl)-2-[(3-methoxyphenyl)methylidene]-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C23H19NO5/c1-26-16-5-2-4-15(10-16)11-21-22(25)18-7-8-20-19(23(18)29-21)13-24(14-28-20)12-17-6-3-9-27-17/h2-11H,12-14H2,1H3/b21-11-
• InChI Key: HHVZLNNBHLDNPT-NHDPSOOVSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CO5
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CO5
• Molecular Formula: C23H19NO5
• Molecular Weight: 389.4 g/mol
• CAS No.: 951969-44-1

Description

(Z)-8-(furan-2-ylmethyl)-2-(3-methoxybenzylidene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C23H19NO5 and its molecular weight is 389.407. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Materials Applications

Bio-based Benzoxazines : Research has demonstrated the synthesis of fully bio-based benzoxazine monomers, showcasing their utility in creating polybenzoxazines with desirable thermal and mechanical properties. These findings underline the potential of furan-containing benzoxazines in developing sustainable polymers with enhanced performance characteristics for various industrial applications (Wang et al., 2012).

Biological Activities

Anticancer Potential : Studies on tetracyclic 2,3‐dihydro‐1H‐benzo[2,3]benzofuro[4,5‐e][1,3]oxazine derivatives have identified compounds with promising anticancer activities. For instance, certain derivatives demonstrated significant cytotoxicity against ovarian and lung cancer cell lines, suggesting their potential as anticancer agents (Botla et al., 2017).

Antimicrobial and Antitubercular Activities

Antimicrobial and Antitubercular Agents : Novel benzofuran and oxazine derivatives have shown potential in inhibiting the growth of Mycobacterium tuberculosis, indicating their promise as antitubercular agents. This underscores the role of these compounds in addressing the global challenge of tuberculosis through the development of new therapeutic agents (Kantevari et al., 2011).

Enzyme Inhibition and Medical Imaging

Enzyme Inhibitors and PET Probes : The synthesis of benzofuran-oxazinone compounds as enzyme inhibitors and potential PET probes for imaging specific enzymes illustrates their application in medical diagnostics and drug development. Such compounds offer a pathway to novel diagnostics and therapeutics, particularly in oncology (Gao et al., 2013).